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Compound of Interest

Compound Name: 4-Fluoro-2-hydroxybenzaldehyde

Cat. No.: B130115

Essential Safety and Handling Guide for 4-Fluoro-2-
hydroxybenzaldehyde

This guide provides critical safety, operational, and disposal information for laboratory
professionals handling 4-Fluoro-2-hydroxybenzaldehyde (CAS No: 348-28-7). Adherence to
these procedures is essential for ensuring personal safety and maintaining experimental
integrity.

Hazard ldentification: 4-Fluoro-2-hydroxybenzaldehyde is classified with the following
hazards:

o Causes skin irritation.[1][2][3]
o Causes serious eye irritation.[2][3]
o May cause respiratory irritation.[1][2][3]

The signal word for this chemical is "Warning".

Personal Protective Equipment (PPE) Summary

Proper personal protective equipment is the first line of defense against chemical exposure.
The following table summarizes the recommended PPE for handling 4-Fluoro-2-
hydroxybenzaldehyde.
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Specifications and Best

Body Part Recommended Protection .
Practices
Must conform to EN166 (EU)
Safety glasses with side- or be NIOSH (US) approved. A
Eyes/Face ) ) )
shields or Chemical goggles face shield may be worn for
additional protection.[1]
Nitrile rubber gloves are
recommended. Inspect gloves
Skin Chemical-resistant gloves for integrity before each use

and dispose of them properly
after handling.[1][4]

Protective clothing

A lab coat, chemical-resistant
apron, or coveralls should be

worn to prevent skin contact.

[1]14]

Respiratory

Ventilated area or Respirator

Handle in a well-ventilated
area. If dusts or aerosols are
generated, a NIOSH-approved
dust respirator is
recommended. For large-scale
operations or in case of
inadequate ventilation, a self-
contained breathing apparatus

(SCBA) may be necessary.[1]
[4]

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is crucial for minimizing risks.

Step-by-Step Handling Protocol

e Engineering Controls: Always handle 4-Fluoro-2-hydroxybenzaldehyde in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1][5]
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Ensure that eyewash stations and safety showers are readily accessible and have been
recently tested.[4]

o Don PPE: Before handling the chemical, put on all required PPE as outlined in the table
above.

e Weighing and Dispensing: To prevent the generation of dust, handle the solid compound with
care.[1][5] Use a spatula for transfers. For larger quantities, consider using an explosion-
proof vacuum for cleanup of any spilled material.[1]

e During Operation: Avoid all personal contact with the substance.[1] Do not eat, drink, or
smoke in the handling area.[1] Keep the container tightly closed when not in use.[1]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1] Clean the work area and decontaminate any equipment used. Dispose of
contaminated gloves and other disposable PPE as hazardous waste.[6]

Storage Plan

» Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.

[11[5]
o Keep the container tightly sealed to prevent contamination and moisture absorption.[1][5]

e Protect containers from physical damage and inspect them regularly for leaks.[1]

Spill and Disposal Plan

Spill Response:

e Minor Spills: In the event of a small spill, wear your full PPE.[1] Use dry cleanup procedures;
sweep up the material and place it in a sealed, labeled container for disposal.[1] Avoid
generating dust.[1] Wash the spill area with soap and water, ensuring the runoff does not
enter drains.[1]

» Major Spills: Evacuate the area and alert emergency services.[1]

Waste Disposal:
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» Waste containing 4-Fluoro-2-hydroxybenzaldehyde is classified as hazardous waste and
must be disposed of accordingly.[7]

e Unused Product: Collect surplus and non-recyclable 4-Fluoro-2-hydroxybenzaldehyde for
disposal by a licensed waste disposal company.[1][3][8]

o Containers: Do not reuse empty containers. Dispose of them as unused products in
accordance with local regulations.[6]

DO NOT dispose of the chemical down the drain or into the environment.[5]

Safe Handling Workflow

The following diagram illustrates the key procedural steps for the safe handling of 4-Fluoro-2-
hydroxybenzaldehyde.
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Caption: Workflow for safe handling of 4-Fluoro-2-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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